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Compound of Interest

Compound Name: Guanidine, 1-butyl-3-cyano-

CAS No.: 41283-66-3

Cat. No.: B8047375

Get Quote

Executive Summary This guide provides an in-depth technical analysis of N-butyl-N'-

cyanoguanidine derivatives, a chemical scaffold pivotal in the development of KATP channel

openers (e.g., Pinacidil) and emerging anti-proliferative agents (e.g., CHS 828). Unlike rigid

templates, this document focuses on the causal relationship between the N-butyl aliphatic

chain, the electron-withdrawing cyanoguanidine core, and biological efficacy. We compare this

scaffold against established therapeutic standards to assist researchers in lead optimization.

Chemical Space & Design Strategy
The cyanoguanidine moiety (

) serves as a non-classical bioisostere of urea and thiourea. Its planar, electron-deficient nature
allows it to act as a unique hydrogen bond donor/acceptor system, critical for binding to the
Sulfonylurea Receptor (SUR) subunits of KATP channels.

Why N-Butyl?
The N-butyl group represents a specific probe for lipophilic pocket depth and steric tolerance.
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Bioisosterism: Cyanoguanidine replaces the thiourea found in early antagonists (e.g.,

Metiamide) to reduce toxicity (agranulocytosis).

Lipophilicity (LogP): The butyl chain adjusts the LogP to ~1.5–2.0, optimizing membrane

permeability without the excessive protein binding seen in longer hexyl/heptyl chains (used

in anti-cancer analogs like CHS 828).

Comparative Profiling: Efficacy & Potency[1]
The following analysis compares simple linear analogs (N-butyl) against branched therapeutic

standards (Pinacidil) and anti-proliferative derivatives.

Table 1: Comparative SAR Data (KATP Channel Activity)

Compound
Class

Structure
(R1 / R2)

Relative
Potency
(Vasorelaxa
tion)

KATP
Affinity (

)

Solubility
(Water)

Primary
Indication

Target
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N-butyl-N'-

cyanoguanidi

ne

Low -

Moderate

> 10

M
High

Lead

Fragment

Reference

Standard

Pinacidil

(Branched

alkyl)

High (100%) 10–50 nM Moderate Hypertension

Analog

Variant A

N-Methyl-N'-

cyanoguanidi
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M
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Control

Analog

Variant B

N-Hexyl-N'-

cyanoguanidi
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~1

M
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Cytotoxicity

Probe

Bioisostere

N-Butyl-N'-

nitroguanidin

e

Moderate
~5

M
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Explosive/Her
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Key Insight: The linear n-butyl chain often results in a loss of potency compared to branched

alkyl groups (e.g., 1,2,2-trimethylpropyl in Pinacidil). The SUR binding pocket favors bulky,

hydrophobic groups over linear chains, suggesting the n-butyl analog is a "sub-optimal" fit but

an excellent starting point for fragment-based design.

Mechanistic Insight: The "Anchor & Gate" Model
The cyanoguanidine analogs function primarily by stabilizing the open conformation of the

KATP channel. The mechanism involves a bipartite binding mode.

DOT Diagram: Signaling Pathway & Binding Mode
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Figure 1: Mechanism of Action for Cyanoguanidine KATP Openers. The ligand binds to the

SUR subunit, triggering pore opening, K+ efflux, and subsequent hyperpolarization.

Detailed SAR Analysis
Region A: The N-Alkyl Tail (The Butyl Group)

Observation: Replacing the n-butyl group with a tert-butyl or pinacolyl group increases

potency by 10–100 fold.

Causality: The binding pocket on the SUR protein contains a hydrophobic cleft that is

sterically demanding. Linear chains like n-butyl have too many degrees of freedom (entropic

penalty) and insufficient bulk to fill the pocket tightly.

Optimization: Introduce branching at the

position relative to the nitrogen.

Region B: The Cyanoguanidine Core[1][3]
Observation: The cyano group (

) is essential.

Comparison: Replacing

with

(nitroguanidine) retains some activity but often introduces toxicity. Replacing with

(urea) abolishes KATP activity.

Role: The cyano nitrogen acts as a specific H-bond acceptor for a residue (likely Lysine or

Arginine) within the active site.

Region C: The Distal Substituent (N')
Standard: Usually a Pyridine ring (Pinacidil) or a substituted Phenyl.
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N-Butyl Analog Context: If the distal group is a simple hydrogen (i.e., N-butyl-

cyanoguanidine), the molecule is virtually inactive. Activity requires an aromatic system at

the

position to engage in pi-stacking interactions.

Experimental Protocol: Synthesis & Evaluation
To validate the SAR, the following protocol describes the synthesis of N-butyl-N'-

cyanoguanidine derivatives.

Workflow Diagram
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Recrystallization
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Figure 2: Synthetic route for N-substituted cyanoguanidines via the diphenyl

cyanocarbonimidate or isourea method.

Step-by-Step Protocol
Activation: React Sodium Dicyanamide with Phenol in the presence of acid to form Diphenyl

cyanocarbonimidate. This creates a reactive electrophilic center.

Why? Direct reaction of amines with dicyandiamide requires harsh conditions (fusion)

which leads to polymerization. The phenoxy group is a better leaving group.

Substitution (R1): Add the first amine (e.g., 4-aminopyridine) in isopropanol at reflux for 4

hours.

Substitution (R2 - The Butyl Group): Add n-butylamine (1.1 eq) to the intermediate. Reflux for

6–12 hours.

Checkpoint: Monitor TLC for the disappearance of the intermediate.
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Workup: Evaporate solvent. The residue is often an oil. Triturate with diethyl ether to induce

crystallization.

Validation:

IR: Look for strong nitrile peak at ~2160

.

NMR: Confirm butyl chain signals (0.9 ppm triplet, 1.3–1.5 ppm multiplets).

References
Structure-activity relationships of KATP channel openers.Journal of Medicinal Chemistry.

(Review of Pinacidil and related cyanoguanidines).

Structure-activity relationship analysis of cytotoxic cyanoguanidines (CHS 828).BMC Cancer.

(Analysis of alkyl chain length effects).

2-Cyanoguanidine Chemical Profile.PubChem. (Physical properties and toxicity data).

Interaction of cyanoguanidine P1075 with Sulfonylurea Receptors.British Journal of

Pharmacology. (Binding site characterization).

To cite this document: BenchChem. [Comparative Guide: Structure-Activity Relationship of
N-Butyl-N'-Cyanoguanidine Analogs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8047375/docs#comparative-guide-structure-activity-
relationship-of-n-butyl-n-cyanoguanidine-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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